Cas no 873093-57-3 (Cyclopropanenonanoic acid, 2-heptyl-)

• Product Name: Cyclopropanenonanoic acid, 2-heptyl-
• CAS No: 873093-57-3
• MF: C₁₉H₃₆O₂
• MW: 296.487946510315
• CID: 1874562
• PubChem ID: 71413147
• Update Time: 2025-04-21

Cyclopropanenonanoic acid, 2-heptyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanenonanoic acid, 2-heptyl-
• 9-(2-heptylcyclopropyl)nonanoic acid
• 873093-57-3
• DTXSID10832677

• Inchi： 1S/C19H36O2/c1-2-3-4-7-10-13-17-16-18(17)14-11-8-5-6-9-12-15-19(20)21/h17-18H,2-16H2,1H3,(H,20,21)
• InChI Key： PGAPGFUBUHRBSA-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCC1CC1CCCCCCC)=O

Computed Properties

• Exact Mass: 296.271530387Da
• Monoisotopic Mass: 296.271530387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 37.3Ų